Cas no 895779-87-0 (N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide
• CAS No: 895779-87-0
• MF: C₂₀H₁₉ClN₂OS
• MW: 370.895662546158
• CID: 5511974
• Update Time: 2025-06-21

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-3,4-dimethylbenzamide
• N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide

• Inchi： 1S/C20H19ClN2OS/c1-13-3-4-16(11-14(13)2)19(24)22-10-9-18-12-25-20(23-18)15-5-7-17(21)8-6-15/h3-8,11-12H,9-10H2,1-2H3,(H,22,24)
• InChI Key： XBMMNFQNAPPLPK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(Cl)C=C2)=N1)(=O)C1=CC=C(C)C(C)=C1

Additional information on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide

Professional Introduction to N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide (CAS No. 895779-87-0)

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 895779-87-0, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The molecular structure of this compound incorporates several key functional groups, including a benzamide moiety and a thiazole ring, which are well-documented for their pharmacological properties.

The benzamide group is particularly noteworthy as it is frequently found in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. In particular, the presence of a benzamide moiety in N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide suggests that this compound may have applications in the development of drugs that target neurological disorders, inflammation, and other metabolic conditions. The thiazole ring, another critical component of this molecule, is known for its antimicrobial and anti-inflammatory properties, further enhancing the potential therapeutic applications of this compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. By leveraging these technologies, scientists have been able to identify potential binding interactions between N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide and various biological targets. For instance, studies have indicated that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. These interactions could potentially lead to the development of new anti-inflammatory agents that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful coupling of various precursors to construct the complex molecular framework. Key steps in the synthesis include the formation of the thiazole ring through cyclization reactions and the introduction of the benzamide group via amide bond formation. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to elucidate the pharmacological profile of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide. Initial results suggest that this compound exhibits promising activity against certain cancer cell lines. The benzamide moiety appears to disrupt critical signaling pathways involved in cell proliferation and survival, while the thiazole ring contributes additional inhibitory effects on tumor growth. These findings are particularly exciting as they highlight the compound's potential as an anticancer agent.

Furthermore, research has explored the interaction between N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide and protein targets relevant to neurological disorders. The structural features of this compound suggest that it may modulate neurotransmitter release and receptor activity. This has led to investigations into its potential use as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is also being evaluated, as this is crucial for therapeutic efficacy in neurological disorders.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic properties of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide. These studies provide critical data on how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes helps researchers optimize dosing regimens and predict potential side effects.

As research continues to progress, collaborations between academic institutions and pharmaceutical companies are playing an increasingly important role in advancing drug discovery efforts. The synthesis and characterization of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide exemplify how interdisciplinary approaches can lead to significant breakthroughs in medicinal chemistry. By combining expertise in organic synthesis, computational modeling, and biological evaluation, researchers are able to rapidly identify promising drug candidates with novel mechanisms of action.

The future prospects for N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}-3,4-dimethylbenzamide are bright given its unique structural features and promising preclinical data. Ongoing research aims to further refine its chemical structure to enhance its biological activity while minimizing potential side effects. Additionally，investigators are exploring new synthetic routes that could improve scalability and cost-effectiveness for future clinical development.

In conclusion，N-{2-2-(4-chlorophenyl))-1,3-thiazol-4-ylethyl]-3,4-dimethylbenzamide (CAS No.895779-87-0) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications。 Its unique molecular structure，comprising both benzamide and thiazole moieties，positions it as a versatile candidate for further exploration in drug discovery。 As research continues，this compound is poised to contribute valuable insights into developing new treatments for various diseases，including cancer，neurological disorders，and inflammatory conditions。